Cas no 1213037-56-9 ((3R)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANENITRILE
• CAS No: 1213037-56-9
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5595211
• PubChem ID: 131150486
• Update Time: 2025-05-20

(3R)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-3-chloro-4-methoxy-, (βR)-
• N15113
• 1213037-56-9

• Inchi： 1S/C10H11ClN2O/c1-14-10-3-2-7(6-8(10)11)9(13)4-5-12/h2-3,6,9H,4,13H2,1H3/t9-/m1/s1
• InChI Key： XCNUYXGDLMNUNM-SECBINFHSA-N
• SMILES： C(#N)C[C@@H](N)C1=CC=C(OC)C(Cl)=C1

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 386.5±42.0 °C(Predicted)
• pka: 6.75±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANENITRILE

(3R)-3-Amino-3-(3-Chloro-4-Methoxyphenyl)Propanenitrile: A Comprehensive Overview

The compound with CAS No. 1213037-56-9, commonly referred to as (3R)-3-amino-3-(3-chloro-4-methoxyphenyl)propanenitrile, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

Structural Insights: The molecule features a chiral center at the third carbon atom, designated as the (R)-configuration. This stereochemistry is critical as it influences the compound's biological activity and pharmacokinetic properties. The presence of a nitrile group (-CN) at the terminal position of the propanenitrile chain adds to its reactivity and functional versatility. Additionally, the aromatic ring substituted with a chlorine atom and a methoxy group introduces electronic effects that can modulate the compound's interaction with biological systems.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled efficient routes for the preparation of this compound. Researchers have employed various strategies, including nucleophilic substitution and catalytic asymmetric synthesis, to achieve high yields and enantioselectivity. These methods not only enhance the scalability of production but also pave the way for further modifications to explore its analogs.

Biological Activity: Studies have demonstrated that (3R)-3-amino-3-(3-chloro-4-methoxyphenyl)propanenitrile exhibits promising bioactivity in vitro. Its ability to inhibit specific enzymes and modulate cellular pathways makes it a valuable lead compound for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

Applications in Materials Science: Beyond its biological relevance, this compound has found applications in materials science due to its unique electronic properties. It serves as a precursor for advanced materials such as conductive polymers and nanoparticles, which are pivotal in electronics and energy storage technologies.

Latest Research Findings: Recent studies have delved into the mechanistic understanding of this compound's interactions with biomolecules. Utilizing computational chemistry tools like molecular docking and dynamics simulations, researchers have gained insights into its binding affinity and selectivity towards target proteins.

Future Prospects: The ongoing research on (3R)-3-amino-3-(3-chloro-4-methoxyphenyl)propanenitrile underscores its potential as a multi-functional molecule across diverse fields. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new avenues for its utilization in innovative technologies.